Cas no 17242-88-5 (2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-)
17242-88-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-
CAS No:17242-88-5
MF:C10H13FN2O7
MW:292.217826604843
CID:228695
PubChem ID:324452
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-
- MLS003389321
- NSC-289901
- NSC289901
- 17242-88-5
- CHEMBL1977258
- DTXSID10314928
- 1-galactopyranosyl-5-fluorouracil
- SMR002048976
- NCI60_002379
-
- Inchi: 1S/C10H13FN2O7/c11-3-1-13(10(19)12-8(3)18)9-7(17)6(16)5(15)4(2-14)20-9/h1,4-7,9,14-17H,2H2,(H,12,18,19)
- InChI Key: YHWGRVDTEORPPJ-UHFFFAOYSA-N
- SMILES: FC1C(NC(N(C=1)C1C(C(C(C(CO)O1)O)O)O)=O)=O
Computed Properties
- Exact Mass: 292.07069
- Monoisotopic Mass: 292.07067892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 139.56
2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
17242-88-5 (2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-) Related Products
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